![molecular formula C9H20N2 B1308991 2-(3,5-Dimethylpiperidin-1-yl)ethanamine CAS No. 876716-58-4](/img/structure/B1308991.png)
2-(3,5-Dimethylpiperidin-1-yl)ethanamine
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Description
2-(3,5-Dimethylpiperidin-1-yl)ethanamine is a chemical compound with the molecular formula C9H20N2 . It has a molecular weight of 156.27 g/mol . The compound is stored at room temperature and is available in liquid form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H20N2/c1-8-5-9(2)7-11(6-8)4-3-10/h8-9H,3-7,10H2,1-2H3 . The compound has a complexity of 104 and does not contain any isotopes .Physical and Chemical Properties Analysis
This compound has a molecular weight of 156.27 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . The compound has a rotatable bond count of 2 .Scientific Research Applications
Corrosion Inhibition
- Study: "Targeted synthesis of cadmium(II) Schiff base complexes towards corrosion inhibition on mild steel" (Das et al., 2017).
- Key Insight: This research demonstrates the use of compounds including 2-(piperidin-1-yl)-N-(1-(pyridin-2-yl)ethylidene)ethanamine (L3) in creating cadmium Schiff base complexes, which showed notable corrosion inhibition properties on mild steel in acidic environments.
DNA Binding and Anticancer Activities
- Study: "Synthesis, Characterization, and Biological Activities of Pendant Arm‐Pyridyltetrazole Copper(II) Complexes: DNA Binding/Cleavage Activity and Cytotoxic Studies" (Mustafa et al., 2015).
- Key Insight: Compounds including N,N-dimethyl-2-[5-(pyridin-2-yl)-1H-tetrazol-1-yl]ethanamine (L1) were synthesized and studied for their DNA binding properties and cytotoxic effects on cancer cells, indicating potential applications in cancer research.
Catalytic Activity in Polymer Synthesis
- Study: "Zinc complexes bearing N,N′-bidentate entiopure ligands: Synthesis, structure and catalytic activity toward ring opening polymerisation of rac-lactide" (Nayab et al., 2012).
- Key Insight: This study explored the use of zinc complexes with ligands such as 1-phenyl-N-[(S)-1-(pyridin-2-yl)ethyl]ethanamine in catalyzing the polymerization of rac-lactide, indicating their utility in materials science and polymer chemistry.
Enzyme Interaction for Pharmaceutical Synthesis
- Study: "Use of Immobilized Amine Transaminase from Vibrio fluvialis under Flow Conditions for the Synthesis of (S)‐1‐(5‐Fluoropyrimidin‐2‐yl)‐ethanamine" (Semproli et al., 2020).
- Key Insight: This research highlighted the immobilization of the amine transaminase enzyme for synthesizing key pharmaceutical intermediates, showcasing an application in drug synthesis and biocatalysis.
Properties
IUPAC Name |
2-(3,5-dimethylpiperidin-1-yl)ethanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2/c1-8-5-9(2)7-11(6-8)4-3-10/h8-9H,3-7,10H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQSWLZPKSPRYJI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)CCN)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60424405 |
Source
|
Record name | 2-(3,5-dimethylpiperidin-1-yl)ethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60424405 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
876716-58-4 |
Source
|
Record name | 2-(3,5-dimethylpiperidin-1-yl)ethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60424405 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(3,5-dimethylpiperidin-1-yl)ethan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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